Cas no 215162-34-8 (H3TCMB)

H3TCMB structure
H3TCMB structure
Product Name:H3TCMB
CAS No:215162-34-8
MF:C12H12O9
MW:300.218284606934
MDL:MFCD17012727
CID:1089983
PubChem ID:10828045
Update Time:2025-04-20

H3TCMB Chemical and Physical Properties

Names and Identifiers

    • 2,2',2''-(Benzene-1,3,5-triyltris(oxy))triacetic acid
    • 1,3,5-Tris(carboxymethoxy)benzene
    • 2-[3,5-bis(carboxymethoxy)phenoxy]acetic acid
    • (3,5-bis-carbomethoxy-phenoxy)-acetic acid
    • (3,5-bis-carboxymethoxy-phenoxy)acetic acid
    • 1,3,5-tris(caboxymethoxy)benzene
    • AK141935
    • RW2694
    • 1,3,5-Tri(carboxymethoxy)benzene
    • 2,2',2''-[Benzene-1,3,5-triyltris(oxy)]triacetic acid
    • 2,2',2''-[1,3,5-benzenetriyltris(oxy)]tris-Acetic acid
    • AX8282057
    • ST24038352
    • H3TCMB
    • 215162-34-8
    • F71722
    • DTXSID00445518
    • CS-0110495
    • DB-363073
    • MFCD17012727
    • YSCH0085
    • 2,2',2''-(Benzene-1,3,5-triyltris(oxy))triaceticacid
    • 3,5-BIS(CARBOXYMETHOXY)PHENOXYACETIC ACID
    • C12H12O9
    • A879042
    • MDL: MFCD17012727
    • Inchi: 1S/C12H12O9/c13-10(14)4-19-7-1-8(20-5-11(15)16)3-9(2-7)21-6-12(17)18/h1-3H,4-6H2,(H,13,14)(H,15,16)(H,17,18)
    • InChI Key: OMPLWOKOQNOVCD-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C1C=C(C=C(C=1)OCC(=O)O)OCC(=O)O

Computed Properties

  • Exact Mass: 300.04806
  • Monoisotopic Mass: 300.04813196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 140
  • XLogP3: 0.6

Experimental Properties

  • PSA: 139.59

H3TCMB Pricemore >>

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